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Compound of Interest

Compound Name: Hydroxyzine Hydrochloride

Cat. No.: B195973 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Hydroxyzine hydrochloride is a first-generation histamine H₁-receptor antagonist of the

diphenylmethylpiperazine class.[1] It is widely used for its anxiolytic, sedative, and

antihistaminic properties.[2][3] For in vitro studies, the accurate and consistent preparation of

hydroxyzine hydrochloride solutions is critical to ensure reproducible experimental

outcomes. These application notes provide detailed protocols for the dissolution of

hydroxyzine hydrochloride and summarize its solubility and stability characteristics.

Physicochemical Properties
Molecular Formula: C₂₁H₂₇ClN₂O₂·2HCl[4]

Molecular Weight: 447.83 g/mol [4]

Appearance: White, crystalline powder[4]

Solubility Data
Hydroxyzine hydrochloride is highly soluble in aqueous solutions and polar organic solvents.

The choice of solvent is critical and should be based on the specific requirements of the in vitro

system (e.g., cell type, assay compatibility). It is practically insoluble in diethyl ether.[1][4]
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Table 1: Solubility of Hydroxyzine Hydrochloride in Various Solvents

Solvent Solubility
Molar
Concentration
(Approx.)

Notes Source(s)

Water ≥ 150 mg/mL ≥ 334.95 mM

Very soluble. A
10 mg/mL
solution has a
pH of 1.3-2.5.

[4][5][6]

PBS (Phosphate-

Buffered Saline)
100 mg/mL 223.30 mM

Sonication may

be required to

achieve a clear

solution.

[5][7]

DMSO (Dimethyl

Sulfoxide)
250 mg/mL 666.84 mM

Sonication is

recommended

for complete

dissolution.

[8]

Methanol Freely Soluble Not Specified --- [4][6]

Ethanol (95%) Freely Soluble Not Specified --- [4]

Chloroform 60 mg/mL 133.97 mM --- [1]

| Acetone | 2 mg/mL | 4.47 mM | Slightly soluble. |[1] |

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Aqueous Stock Solution (e.g., 100 mg/mL in Water)
Materials:

Hydroxyzine Hydrochloride powder

Sterile, deionized, or distilled water
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Sterile conical tube (e.g., 15 mL or 50 mL)

Vortex mixer

Sonicator (optional, but recommended)

Sterile syringe filters (0.22 µm pore size)

Procedure:

Weighing: Accurately weigh the desired amount of hydroxyzine hydrochloride powder in a

sterile conical tube. For example, to prepare 10 mL of a 100 mg/mL solution, weigh 1.0 g of

the powder.

Solvent Addition: Add a portion of the sterile water to the tube (e.g., 7-8 mL).

Dissolution: Cap the tube tightly and vortex vigorously for 1-2 minutes. If the powder is not

fully dissolved, use a sonicator bath for 10-15 minutes until the solution is clear.[5]

Volume Adjustment: Once fully dissolved, add sterile water to reach the final desired volume

(e.g., 10 mL).

Sterilization: Sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a

new sterile tube.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store at -20°C for short-term (1 month) or -80°C for long-term (up to 1 year)

storage.[5][8]

Protocol 2: Preparation of a Stock Solution in DMSO
(e.g., 250 mg/mL)
Materials:

Hydroxyzine Hydrochloride powder

Anhydrous, sterile-filtered DMSO
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Sterile conical tube

Vortex mixer

Sonicator

Procedure:

Weighing: Accurately weigh the required amount of hydroxyzine hydrochloride powder in a

sterile tube.

Solvent Addition: Under a sterile hood, add the appropriate volume of anhydrous DMSO.

Dissolution: Vortex the mixture thoroughly. Sonication is recommended to ensure complete

dissolution.[8]

Storage: Store the DMSO stock solution in small aliquots at -20°C or -80°C. Ensure tubes

are tightly sealed to prevent moisture absorption by the DMSO.

Protocol 3: Preparation of Working Solutions for Cell
Culture
Procedure:

Thawing: Thaw a single aliquot of the high-concentration stock solution (from Protocol 1 or 2)

at room temperature.

Dilution: Serially dilute the stock solution with sterile cell culture medium or an appropriate

assay buffer (e.g., extracellular solution, PBS) to achieve the final desired working

concentration.

Important: When using a DMSO stock, ensure the final concentration of DMSO in the

culture medium is non-toxic to the cells, typically ≤ 0.1% - 0.5%.

Mixing: Gently mix the working solution by pipetting or inverting the tube before adding it to

the cell cultures.
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Application: Use the freshly prepared working solution immediately for your in vitro

experiments. In vitro studies have utilized concentrations ranging from 0.1 µM to 100 µM.[5]

[7]

Stability and Storage
Proper storage is essential to maintain the integrity of hydroxyzine hydrochloride solutions.

Table 2: Stability of Hydroxyzine Hydrochloride Solutions

Solvent/Condit
ion

Temperature Duration Notes Source(s)

Extracellular
Solution

4-8°C
At least 37
days

Stable in
refrigerated
conditions.

[9][10]

Extracellular

Solution

Room

Temperature
At least 16 days

Stable for over

two weeks at

ambient

temperature.

[9][10]

In Solvent (e.g.,

DMSO)
-20°C 1 month

Suitable for

short-term

storage.

[5]

In Solvent (e.g.,

DMSO)
-80°C 1 year

Recommended

for long-term

storage.

[8]

| Aqueous Solution | Intense UV Light | Unstable | Protect solutions from direct, intense light. |

[1] |
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Step 1: Stock Solution Preparation

Step 2: Working Solution Preparation
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Caption: Workflow for preparing hydroxyzine hydrochloride solutions.
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Mechanism of Action: Signaling Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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